Cas no 849238-20-6 (3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde)

• Product Name: 3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde
• CAS No: 849238-20-6
• MF: C₃₃H₅₀O₆
• MW: 542.746510982513
• CID: 2806401
• PubChem ID: 71406647
• Update Time: 2025-04-21

3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID30827247
• 849238-20-6
• 3-(OCTYLOXY)-2-(2-{2-[2-(OCTYLOXY)PHENOXY]ETHOXY}ETHOXY)BENZALDEHYDE
• 3-(Octyloxy)-2-(2-{2-[2-(octyloxy)phenoxy]ethoxy}ethoxy)benzaldehyde

• Inchi： 1S/C33H50O6/c1-3-5-7-9-11-15-22-36-30-19-13-14-20-31(30)38-26-24-35-25-27-39-33-29(28-34)18-17-21-32(33)37-23-16-12-10-8-6-4-2/h13-14,17-21,28H,3-12,15-16,22-27H2,1-2H3
• InChI Key： MWXFSWINYJVVRL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1OCCOCCOC1C=CC=CC=1OCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 542.36073931Da
• Monoisotopic Mass: 542.36073931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 25
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 63.2Ų